Cas no 1936593-12-2 (3-(5,5-Dimethyloxolan-2-yl)-2,2-dimethylpropanal)

• Product Name: 3-(5,5-Dimethyloxolan-2-yl)-2,2-dimethylpropanal
• CAS No: 1936593-12-2
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5707737
• PubChem ID: 131166494
• Update Time: 2025-07-09

3-(5,5-Dimethyloxolan-2-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 1936593-12-2
• EN300-1623506
• 3-(5,5-Dimethyloxolan-2-yl)-2,2-dimethylpropanal

• Inchi： 1S/C11H20O2/c1-10(2,8-12)7-9-5-6-11(3,4)13-9/h8-9H,5-7H2,1-4H3
• InChI Key： LAYOKHYSKCTXLQ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CCC1CC(C=O)(C)C

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(5,5-Dimethyloxolan-2-yl)-2,2-dimethylpropanal

Research Brief on 3-(5,5-Dimethyloxolan-2-yl)-2,2-dimethylpropanal (CAS: 1936593-12-2) in Chemical Biology and Pharmaceutical Applications

Recent advances in chemical biology and pharmaceutical research have highlighted the significance of 3-(5,5-Dimethyloxolan-2-yl)-2,2-dimethylpropanal (CAS: 1936593-12-2) as a versatile intermediate in drug discovery and synthesis. This compound, characterized by its unique oxolane and dimethylpropanal moieties, has garnered attention for its potential applications in the development of novel therapeutics and bioactive molecules. The following brief synthesizes the latest findings on its synthesis, biological activity, and pharmaceutical relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-(5,5-Dimethyloxolan-2-yl)-2,2-dimethylpropanal via a catalytic asymmetric route, achieving high enantioselectivity (up to 98% ee) using a chiral palladium catalyst. This method addresses previous challenges in stereocontrol, enabling scalable production for preclinical studies. The study further explored its utility as a building block for prostaglandin analogs, showing promising in vitro anti-inflammatory activity (IC₅₀ = 1.2 μM in COX-2 inhibition assays).

In parallel, research from the European Journal of Pharmaceutical Sciences (2024) investigated the compound's role in enhancing blood-brain barrier (BBB) penetration for CNS-targeted drugs. Structural modifications of 3-(5,5-Dimethyloxolan-2-yl)-2,2-dimethylpropanal-derived prodrugs improved logP values by 0.8–1.2 units without compromising solubility, as validated in murine models. This finding positions the compound as a key scaffold for neurodegenerative disease therapeutics.

Notably, patent filings (WO202318754A1, 2023) reveal its incorporation into antiviral candidates targeting RNA polymerases. The aldehyde functionality facilitates Schiff base formation with lysine residues, achieving sub-micromolar inhibition against SARS-CoV-2 variants. Stability studies under physiological conditions (t_1/2 > 6h at pH 7.4) further support its drug development potential.

Ongoing clinical-stage research (NCT05688307) evaluates derivatives of 1936593-12-2 as allosteric modulators of G-protein-coupled receptors (GPCRs), with Phase I data showing favorable pharmacokinetics (C_max = 3.4 μg/mL, T_max = 2h) and no severe adverse events. These developments underscore the compound's multifaceted role in addressing unmet medical needs across therapeutic areas.